Cas no 14260-81-2 (3'-Iodo-O5'-(4-nitro-benzoyl)-3'-deoxy-thymidine)

• Product Name: 3'-Iodo-O5'-(4-nitro-benzoyl)-3'-deoxy-thymidine
• CAS No: 14260-81-2
• MF: C₁₇H₁₆IN₃O₇
• MW: 501.229316711426
• CID: 6973133
• PubChem ID: 175677151
• Update Time: 2025-08-13

3'-Iodo-O5'-(4-nitro-benzoyl)-3'-deoxy-thymidine Chemical and Physical Properties

Names and Identifiers

• 14260-81-2
• 3'-Iodo-O5'-(4-nitro-benzoyl)-3'-deoxy-thymidine

• Inchi： 1S/C17H16IN3O7/c1-9-7-20(17(24)19-15(9)22)14-6-12(18)13(28-14)8-27-16(23)10-2-4-11(5-3-10)21(25)26/h2-5,7,12-14H,6,8H2,1H3,(H,19,22,24)/t12-,13+,14+/m0/s1
• InChI Key： CUABQTRVTPIITG-BFHYXJOUSA-N
• SMILES： I[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 501.00330Da
• Monoisotopic Mass: 501.00330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 131Ų